Cas no 828271-48-3 (Cyclobutanecarboxylic acid, 3-butyl-, methyl ester)

Cyclobutanecarboxylic acid, 3-butyl-, methyl ester structure
828271-48-3 structure
Product Name:Cyclobutanecarboxylic acid, 3-butyl-, methyl ester
CAS No:828271-48-3
MF:C10H18O2
MW:170.248723506927
CID:681506
PubChem ID:69224116
Update Time:2025-04-19

Cyclobutanecarboxylic acid, 3-butyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanecarboxylic acid, 3-butyl-, methyl ester
    • methyl 3-butylcyclobutane-1-carboxylate
    • SCHEMBL4871719
    • 3-butyl-cyclobutanecarboxylic acid methyl ester
    • 828271-48-3
    • ADSLRPGEQLUFGR-UHFFFAOYSA-N
    • DTXSID20740037
    • Inchi: 1S/C10H18O2/c1-3-4-5-8-6-9(7-8)10(11)12-2/h8-9H,3-7H2,1-2H3
    • InChI Key: ADSLRPGEQLUFGR-UHFFFAOYSA-N
    • SMILES: O(C)C(C1CC(CCCC)C1)=O

Computed Properties

  • Exact Mass: 170.130679813g/mol
  • Monoisotopic Mass: 170.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 26.3Ų
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